molecular formula C22H24ClN3O B295935 1-(3-Chlorophenyl)-2-(diisopropylamino)-4-benzylidene-2-imidazoline-5-one

1-(3-Chlorophenyl)-2-(diisopropylamino)-4-benzylidene-2-imidazoline-5-one

Cat. No.: B295935
M. Wt: 381.9 g/mol
InChI Key: PFBABGSYDQAUCB-MOSHPQCFSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(3-Chlorophenyl)-2-(diisopropylamino)-4-benzylidene-2-imidazoline-5-one, also known as Clonidine, is a medication primarily used to treat high blood pressure, attention deficit hyperactivity disorder (ADHD), and anxiety disorders. Clonidine is a centrally acting alpha-adrenergic agonist that works by stimulating alpha-2 adrenergic receptors in the brain, which reduces the release of norepinephrine, a neurotransmitter that regulates blood pressure and heart rate.

Mechanism of Action

1-(3-Chlorophenyl)-2-(diisopropylamino)-4-benzylidene-2-imidazoline-5-one works by binding to alpha-2 adrenergic receptors in the brain, which reduces the release of norepinephrine, a neurotransmitter that regulates blood pressure and heart rate. By reducing the release of norepinephrine, this compound can lower blood pressure, reduce anxiety, and alleviate withdrawal symptoms associated with opioid addiction.
Biochemical and Physiological Effects:
This compound has a range of biochemical and physiological effects on the body. It can lower blood pressure, reduce heart rate, and decrease the release of norepinephrine, which can lead to decreased anxiety and improved sleep. This compound can also reduce the release of dopamine, a neurotransmitter that regulates pleasure and reward, which can help to alleviate addiction-related behaviors.

Advantages and Limitations for Lab Experiments

1-(3-Chlorophenyl)-2-(diisopropylamino)-4-benzylidene-2-imidazoline-5-one has several advantages and limitations for lab experiments. One of the main advantages is its ability to target specific receptors in the brain, which can help researchers to study the effects of alpha-2 adrenergic agonists on various physiological and behavioral outcomes. However, this compound can also have off-target effects on other receptors in the brain, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on 1-(3-Chlorophenyl)-2-(diisopropylamino)-4-benzylidene-2-imidazoline-5-one. One area of interest is its potential therapeutic applications in the treatment of anxiety disorders and ADHD. This compound has been shown to reduce anxiety and improve attention in some studies, and further research is needed to determine its efficacy in these conditions. Another area of interest is its potential use in the treatment of addiction-related behaviors. This compound has been shown to reduce withdrawal symptoms in opioid addiction, and further research is needed to determine its efficacy in other types of addiction. Additionally, researchers are exploring the use of this compound in combination with other medications to improve its therapeutic effects and reduce its side effects.

Synthesis Methods

1-(3-Chlorophenyl)-2-(diisopropylamino)-4-benzylidene-2-imidazoline-5-one can be synthesized through a multi-step process that involves the reaction of 2-benzylidene-1-methylimidazolidine with various reagents such as 3-chlorobenzophenone, diisopropylamine, and sodium borohydride. The resulting product is then purified through recrystallization and column chromatography.

Scientific Research Applications

1-(3-Chlorophenyl)-2-(diisopropylamino)-4-benzylidene-2-imidazoline-5-one has been extensively studied for its potential therapeutic applications in various medical conditions. One of the most significant applications of this compound is its use in the treatment of opioid withdrawal symptoms. This compound can alleviate withdrawal symptoms such as anxiety, agitation, and insomnia, which can help patients to overcome their addiction to opioids.

Properties

Molecular Formula

C22H24ClN3O

Molecular Weight

381.9 g/mol

IUPAC Name

(5Z)-5-benzylidene-3-(3-chlorophenyl)-2-[di(propan-2-yl)amino]imidazol-4-one

InChI

InChI=1S/C22H24ClN3O/c1-15(2)25(16(3)4)22-24-20(13-17-9-6-5-7-10-17)21(27)26(22)19-12-8-11-18(23)14-19/h5-16H,1-4H3/b20-13-

InChI Key

PFBABGSYDQAUCB-MOSHPQCFSA-N

Isomeric SMILES

CC(C)N(C1=N/C(=C\C2=CC=CC=C2)/C(=O)N1C3=CC(=CC=C3)Cl)C(C)C

SMILES

CC(C)N(C1=NC(=CC2=CC=CC=C2)C(=O)N1C3=CC(=CC=C3)Cl)C(C)C

Canonical SMILES

CC(C)N(C1=NC(=CC2=CC=CC=C2)C(=O)N1C3=CC(=CC=C3)Cl)C(C)C

Origin of Product

United States

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